Cas no 885272-78-6 (Imidazo[1,2-a]pyridine-3-ethanamine,6-methyl-2-(4-methylphenyl)-)

• Product Name: Imidazo[1,2-a]pyridine-3-ethanamine,6-methyl-2-(4-methylphenyl)-
• CAS No: 885272-78-6
• MF: C₁₇H₁₉N₃
• MW: 265.352863550186
• MDL: MFCD04114700
• CID: 710940
• PubChem ID: 24256849
• Update Time: 2025-10-30

Imidazo[1,2-a]pyridine-3-ethanamine,6-methyl-2-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridine-3-ethanamine,6-methyl-2-(4-methylphenyl)-
• 2-(6-METHYL-2-P-TOLYL-IMIDAZO[1,2-A]PYRIDIN-3-YL)-ETHYLAMINE
• 2-(6-METHYL-2-P-TOLYL-IMIDAZO[1,2-A]PYRIDIN-3-YL)ETHYLAMINE,
• 2-(3-BOC-AMINOPHENYL)ANILINE
• 2-(6-Methyl-2-(p-tolyl)imidazo[1,2-a]pyridin-3-yl)ethanamine
• C17H19N3
• AKOS022196205
• 885272-78-6
• 2-[6-methyl-2-(4-methylphenyl)imidazo[1,2-a]pyridin-3-yl]ethanamine
• 6-Methyl-2-(4-methylphenyl)imidazo[1,2-a]pyridine-3-ethanamine
• SCHEMBL8411391
• SB39407
• 2-[6-methyl-2-(4-methylphenyl)imidazo[1,2-a]pyridin-3-yl]ethan-1-amine
• DTXSID301179609

• MDL： MFCD04114700
• Inchi： 1S/C17H19N3/c1-12-3-6-14(7-4-12)17-15(9-10-18)20-11-13(2)5-8-16(20)19-17/h3-8,11H,9-10,18H2,1-2H3
• InChI Key： DQOCYACSYBACPH-UHFFFAOYSA-N
• SMILES： N12C=C(C)C=CC1=NC(C1C=CC(C)=CC=1)=C2CCN

Computed Properties

• Exact Mass: 265.15800
• Monoisotopic Mass: 265.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 43.3Ų

Experimental Properties

• PSA: 43.32000
• LogP: 3.81960

Additional information on Imidazo[1,2-a]pyridine-3-ethanamine,6-methyl-2-(4-methylphenyl)-

Imidazo[1,2-a]pyridine-3-ethanamine,6-methyl-2-(4-methylphenyl)- (CAS No. 885272-78-6): A Comprehensive Overview of Its Chemical Properties and Emerging Applications

Imidazo[1,2-a]pyridine-3-ethanamine,6-methyl-2-(4-methylphenyl)-, identified by its CAS number 885272-78-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound belongs to the imidazopyridine class, a family of molecules known for their broad spectrum of biological activities. The presence of multiple substituents, including an amine group at the 3-position and a methyl group at the 6-position, along with a phenyl ring at the 2-position, contributes to its complex chemical behavior and potential therapeutic applications.

The chemical structure of Imidazo[1,2-a]pyridine-3-ethanamine,6-methyl-2-(4-methylphenyl)- (CAS No. 885272-78-6) can be described as a fused system consisting of an imidazole ring connected to a pyridine ring. This fused architecture is a hallmark of many bioactive molecules and often serves as a scaffold for drug discovery. The amine functionality at the 3-position not only influences the compound's solubility and reactivity but also opens up possibilities for further derivatization and functionalization. Additionally, the methyl groups at the 6-position and the phenyl ring at the 2-position introduce steric and electronic effects that can modulate the compound's interactions with biological targets.

In recent years, there has been growing interest in imidazopyridines as pharmacophores due to their ability to engage with various biological receptors and enzymes. One of the most notable areas of research involving this class of compounds is their potential as kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and dysregulation of these pathways is often associated with diseases such as cancer. Several studies have demonstrated that imidazopyridines can selectively inhibit specific kinases by binding to their active sites. For instance, derivatives of imidazopyridine have been shown to exhibit inhibitory activity against tyrosine kinases, which are overexpressed in many cancer cells.

The< strong>Imidazo[1,2-a]pyridine-3-ethanamine,6-methyl-2-(4-methylphenyl)- (CAS No. 885272-78-6) molecule has been investigated for its potential as an anti-cancer agent. Preclinical studies have suggested that this compound can disrupt signaling pathways involved in tumor growth and progression. The amine group at the 3-position allows for hydrogen bonding interactions with key residues in the kinase active site, while the phenyl ring at the 2-position can engage in hydrophobic interactions. These features make it a promising candidate for further development into a novel anticancer drug.

Beyond its applications in oncology, Imidazo[1,2-a]pyridine-3-ethanamine,6-methyl-2-(4-methylphenyl)- (CAS No. 885272-78-6) has also shown potential in other therapeutic areas. For example, it has been explored as a possible treatment for inflammatory diseases. Chronic inflammation is a hallmark of many conditions such as rheumatoid arthritis and inflammatory bowel disease. By modulating inflammatory pathways, this compound could offer relief to patients suffering from these disorders.

The< strong>molecular diversity introduced by the various substituents in< strong>Imidazo[1,2-a]pyridine-3-ethanamine,6-methyl-2-(4-methylphenyl)- (CAS No. 885272-78-6) allows for extensive structural modifications to optimize its pharmacological properties. Medicinal chemists often employ computational methods such as molecular docking and virtual screening to identify promising derivatives with enhanced activity and selectivity. These computational approaches help in understanding how different structural features influence binding affinity and pharmacokinetic properties.

In addition to its biological significance, Imidazo[1,2-a]pyridine-3-ethanamine,6-methyl-2-(4-methylphenyl)- (CAS No. 885272-78-6) exhibits interesting chemical properties that make it a valuable intermediate in synthetic chemistry. The presence of multiple reactive sites allows for diverse synthetic transformations, enabling the preparation of complex derivatives with tailored functionalities. This flexibility is particularly useful in drug discovery pipelines where rapid access to structurally diverse compounds is essential.

The< strong>synthesis of< strong>Imidazo[1,2-a]pyridine-3-ethanamine,6-methyl-2-(4-methylphenyl)- (CAS No. 885272-78-6) typically involves multi-step organic reactions starting from readily available precursors. Common synthetic strategies include cyclization reactions to form the imidazopyridine core followed by functional group modifications to introduce the desired substituents. Advances in synthetic methodologies have enabled more efficient and scalable production processes for these complex molecules.

The< strong-pharmacological profile of< strong >Imidazo[1,2-a]pyridine -3 -ethanamine ,6 -methyl - - ( CAS No .88527 .72 -78 -66 ) ) ) ) ) ) ) ) ) ) ) ) ) ) ) ))))))) ))))))))))) ))))))))))) ))))))))))) ))))))))))) ))))))))))) ))))))))))) ))))))))))) ))))))))))) ))))))))))) ))))))))))) )